Cas no 1087784-64-2 (5-chloro-1,3-benzothiazol-4-amine)

• Product Name: 5-chloro-1,3-benzothiazol-4-amine
• CAS No: 1087784-64-2
• MF: C₇H₅ClN₂S
• MW: 184.645998716354
• CID: 4570719
• Update Time: 2025-06-08

5-chloro-1,3-benzothiazol-4-amine Chemical and Physical Properties

Names and Identifiers

• 4-Benzothiazolamine, 5-chloro-
• 5-chloro-1,3-benzothiazol-4-amine

• Inchi： 1S/C7H5ClN2S/c8-4-1-2-5-7(6(4)9)10-3-11-5/h1-3H,9H2
• InChI Key： MYLQPGDEVXPATO-UHFFFAOYSA-N
• SMILES： S1C2=CC=C(Cl)C(N)=C2N=C1

Additional information on 5-chloro-1,3-benzothiazol-4-amine

Recent Advances in the Study of 5-chloro-1,3-benzothiazol-4-amine (CAS: 1087784-64-2) in Chemical Biology and Pharmaceutical Research

The compound 5-chloro-1,3-benzothiazol-4-amine (CAS: 1087784-64-2) has recently garnered significant attention in chemical biology and pharmaceutical research due to its unique structural properties and potential therapeutic applications. This heterocyclic amine, featuring a benzothiazole core with a chloro substituent, has been explored for its role in modulating biological pathways and as a building block for novel drug candidates. Recent studies have highlighted its utility in medicinal chemistry, particularly in the development of kinase inhibitors and antimicrobial agents.

A 2023 study published in the Journal of Medicinal Chemistry demonstrated that 5-chloro-1,3-benzothiazol-4-amine serves as a key intermediate in the synthesis of selective JAK2 inhibitors, which are promising candidates for treating myeloproliferative disorders. The researchers utilized structure-activity relationship (SAR) analysis to optimize the compound's binding affinity, achieving nanomolar potency against JAK2 while maintaining selectivity over other kinases. This work underscores the compound's potential in targeted cancer therapies.

In parallel, antimicrobial research has identified 5-chloro-1,3-benzothiazol-4-amine as a scaffold for combating drug-resistant bacterial strains. A 2024 ACS Infectious Diseases publication reported derivatives of this compound exhibiting broad-spectrum activity against Gram-positive pathogens, including MRSA, by disrupting cell wall biosynthesis. The lead compound from this series showed a 16-fold improvement in efficacy compared to existing benzothiazole-based antibiotics, with minimal cytotoxicity in mammalian cells.

Mechanistic studies have further elucidated the compound's biological interactions. Nuclear magnetic resonance (NMR) and X-ray crystallography data reveal that 5-chloro-1,3-benzothiazol-4-amine derivatives preferentially bind to ATP pockets in target enzymes, with the chloro group playing a critical role in hydrophobic interactions. Quantum mechanical calculations published in Physical Chemistry Chemical Physics (2023) provide additional insights into the electronic properties that contribute to its bioactivity, particularly the electron-withdrawing effects that enhance hydrogen bonding with protein residues.

From a pharmaceutical development perspective, recent pharmacokinetic studies in rodent models indicate favorable absorption and distribution profiles for 5-chloro-1,3-benzothiazol-4-amine-based compounds. A 2024 preclinical trial reported oral bioavailability exceeding 60%, with sustained plasma concentrations over 24 hours following single-dose administration. These findings, coupled with demonstrated blood-brain barrier penetration in Alzheimer's disease models, position this chemical scaffold as versatile for CNS-targeted therapies.

Ongoing research is exploring the compound's applications beyond traditional small-molecule drugs. A notable 2023 Bioconjugate Chemistry study developed antibody-drug conjugates (ADCs) using 5-chloro-1,3-benzothiazol-4-amine derivatives as payloads, achieving tumor-selective cytotoxicity in xenograft models. The stability of the benzothiazole ring under physiological conditions makes it particularly suitable for such bioconjugation strategies.

As synthetic methodologies advance, recent work in Organic Process Research & Development (2024) has established more efficient routes to 5-chloro-1,3-benzothiazol-4-amine production, reducing step count from six to three while improving overall yield from 32% to 68%. These process chemistry innovations address previous scalability challenges, facilitating transition from milligram-scale discovery research to kilogram-scale preclinical development.

The collective findings from these studies demonstrate that 5-chloro-1,3-benzothiazol-4-amine (CAS: 1087784-64-2) represents a privileged structure in medicinal chemistry with diverse therapeutic potential. Its unique combination of synthetic accessibility, favorable physicochemical properties, and demonstrated biological activities across multiple target classes positions it as a valuable scaffold for future drug discovery efforts. Continued research will likely uncover additional applications for this versatile compound in addressing unmet medical needs.